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FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and

disposal of 3-Ethynylaniline (CAS No. 54060-30-9). Adherence to these procedures is vital for

ensuring personnel safety and regulatory compliance.

Hazard Profile and Immediate Precautions
3-Ethynylaniline is a hazardous substance classified as a flammable liquid and vapor.[1][2][3]

It can cause serious skin and eye irritation, and may lead to respiratory irritation.[1][2][3][4] The

compound is harmful if swallowed or in contact with skin.[2][3] Due to the presence of an

acetylene group, it may have explosive instability under certain conditions.[1]

Key Hazards:

Flammability: Flammable liquid and vapor.[1][2][3] Vapors may form explosive mixtures with

air and can travel to an ignition source and flash back.[3][5]

Health Hazards: Harmful if swallowed or absorbed through the skin.[2][3] Causes irritation to

the skin, eyes, and respiratory system.[1][5][6] May cause skin sensitization.[3][6] Ingestion

of less than 150 grams may be fatal.[3][6] The substance and its metabolites may interfere

with the normal oxygen uptake of hemoglobin, leading to methemoglobinemia.[3][6]
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-Ethynylaniline. All PPE should be inspected

prior to use.[7]

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles or

chemical safety goggles

conforming to EN166 (EU) or

NIOSH (US) standards.[1][5][7]

A face shield may also be

necessary.

To protect against splashes

and vapors that can cause

serious eye irritation.[1][2][5]

Skin Protection

Chemical-resistant gloves

(e.g., Neoprene, PVC, or

nitrile).[1][3] Fire/flame

resistant and impervious

clothing.[7] A lab coat and

closed-toe shoes are also

required.[2]

To prevent skin contact which

can cause irritation, dermatitis,

and potential sensitization.[2]

[5][6]

Respiratory Protection

A NIOSH-approved respirator

with an appropriate filter (e.g.,

type ABEK) should be used if

exposure limits are exceeded

or irritation is experienced.[1]

[8] All handling should be

conducted in a certified

chemical fume hood.[1][2]

To avoid inhalation of vapors

which can cause respiratory

tract irritation and potential

CNS depression at high

concentrations.[1][3][5]

Handling and Storage Protocol
Proper handling and storage are critical to minimize risks.

Handling:

Work in a well-ventilated area, preferably a chemical fume hood.[1]
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Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.[1]

[6]

Use non-sparking tools and explosion-proof equipment.[1][5][7]

Ground and bond containers and receiving equipment to prevent static discharge.[1][7]

Keep the container tightly closed when not in use.[1][5][7]

Wash hands thoroughly after handling.[5][7]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][5][7]

The recommended storage temperature is between 2-8°C.[1]

Store away from heat, sparks, open flames, and other ignition sources.[1][5]

Keep separate from incompatible materials such as strong oxidizing agents, acids, acid

chlorides, and acid anhydrides.[1]

Emergency Procedures
Immediate and appropriate responses to accidental exposure are crucial.
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If the person is not

breathing, provide artificial respiration and seek

immediate medical attention.[3][5][7] Do not use

mouth-to-mouth resuscitation if the victim

ingested or inhaled the chemical.[7]

Skin Contact

Immediately remove all contaminated clothing.

[3][5][6] Wash the affected skin area with plenty

of soap and water for at least 15 minutes and

seek medical help.[3][5]

Eye Contact

Rinse the eyes cautiously with water for at least

15 minutes, making sure to lift the upper and

lower eyelids.[3][5][7] Remove contact lenses if

present and easy to do so. Continue rinsing and

get medical attention.[3][5][7]

Ingestion

Do NOT induce vomiting.[3][5] If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water.[5] Seek

immediate medical attention.[5]

In case of a spill, remove all ignition sources and ensure adequate ventilation.[1][7] Absorb the

spill with an inert material (e.g., dry sand or earth) and place it into a chemical waste container

for disposal using non-sparking tools.[1][5]

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[6]

Liquid Waste: Collect all liquid waste containing 3-Ethynylaniline in a designated, properly

labeled, and sealed hazardous waste container compatible with organic solvents.[2]

Solid Waste: Contaminated solid waste (e.g., gloves, absorbent pads) must be collected in a

separate, sealed, and clearly labeled hazardous waste container.[2]
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Label all waste containers as "Hazardous Waste" and list "3-Ethynylaniline" and any other

chemical constituents.[2]

Do not allow the chemical to enter drains or waterways.[2][7]

Workflow for Safe Handling of 3-Ethynylaniline
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Safe Handling Workflow for 3-Ethynylaniline
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Caption: Workflow for the safe handling of 3-ethynylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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